Cas no 887277-07-8 (1H-Imidazole-5-butanamine,N-ethyl-)

• Product Name: 1H-Imidazole-5-butanamine,N-ethyl-
• CAS No: 887277-07-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 712964
• PubChem ID: 11694543
• Update Time: 2025-04-19

1H-Imidazole-5-butanamine,N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-butanamine,N-ethyl-
• CHEMBL204843
• SCHEMBL18871737
• N-Ethyl-4-(1H-imidazol-4-yl)butan-1-amine
• 887277-07-8

• Inchi： 1S/C9H17N3/c1-2-10-6-4-3-5-9-7-11-8-12-9/h7-8,10H,2-6H2,1H3,(H,11,12)
• InChI Key： KIDYDIXDUYDRBZ-UHFFFAOYSA-N
• SMILES： N(CC)CCCCC1=CN=CN1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 40.7Ų